Cas no 65361-33-3 (1,3,3,4,4-Pentafluoro-2-[(prop-2-en-1-yl)oxy]cyclobut-1-ene)

• Product Name: 1,3,3,4,4-Pentafluoro-2-[(prop-2-en-1-yl)oxy]cyclobut-1-ene
• CAS No: 65361-33-3
• MF: C₇H₅F₅O
• MW: 200.106019735336
• CID: 2793811
• PubChem ID: 21731305
• Update Time: 2025-04-21

1,3,3,4,4-Pentafluoro-2-[(prop-2-en-1-yl)oxy]cyclobut-1-ene Chemical and Physical Properties

Names and Identifiers

• 65361-33-3
• DTXSID50617566
• 1,3,3,4,4-Pentafluoro-2-[(prop-2-en-1-yl)oxy]cyclobut-1-ene

• Inchi： 1S/C7H5F5O/c1-2-3-13-5-4(8)6(9,10)7(5,11)12/h2H,1,3H2
• InChI Key： JVWKPZPYUFBDEU-UHFFFAOYSA-N
• SMILES： FC1(C(=C(C1(F)F)F)OCC=C)F

Computed Properties

• Exact Mass: 200.02605559Da
• Monoisotopic Mass: 200.02605559Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 9.2Ų